N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(2-methoxyphenyl)oxalamide

• IUPAC Name: N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-N'-(2-methoxyphenyl)oxamide
• InChI: InChI=1S/C19H18N2O5S/c1-25-14-6-3-2-5-13(14)21-19(24)18(23)20-11-12-8-9-16(27-12)17(22)15-7-4-10-26-15/h2-10,17,22H,11H2,1H3,(H,20,23)(H,21,24)
• InChI Key: AOTMSGCCDZHPHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C(=O)NCC2=CC=C(S2)C(C3=CC=CO3)O
• Molecular Formula: C19H18N2O5S
• Molecular Weight: 386.4 g/mol

Description

N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(2-methoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C19H18N2O5S and its molecular weight is 386.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the synthesis of novel compounds involving furan and thiophene derivatives due to their interesting chemical properties and potential applications. For example, the synthesis of novel imidate derivatives of thiophene and furan has been explored for their metallation properties and synthetic applications, demonstrating the utility of these heteroaromatic compounds in constructing complex molecules (Barcock et al., 1994). Similarly, furan-2-carboxylic acids have been isolated from natural sources and tested for their bioactivities, showing the potential of furan derivatives in medicinal chemistry (Wu et al., 2018).

Biological Activity

The biological activities of compounds containing furan and thiophene moieties have been investigated, with studies revealing antimicrobial, antituberculosis, and antiprotozoal activities. For instance, cobalt and cadmium complexes derived from heterocyclic Schiff-bases, including furan and thiophene derivatives, have been synthesized and their biological activities against different bacterial strains evaluated (Ahmed et al., 2013). Additionally, analogues of furan-amidines have been evaluated as inhibitors of NQO2, highlighting the therapeutic potential of furan derivatives in cancer chemotherapy and malaria treatment (Alnabulsi et al., 2018).

Material Science and Other Applications

The unique electronic and structural properties of furan and thiophene derivatives make them of interest in material science, including the synthesis of conductive materials and the development of novel organic semiconductors. For example, conjugation-extended tetrathiafulvalene analogues involving a central aromatic 5-membered heterocyclic linking group have been synthesized to investigate their electrochemical redox properties, potentially useful in developing new electronic materials (Takahashi et al., 1993).